Cas no 40023-43-6 (2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide)

2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a 2-methoxyphenylethyl moiety. This structure confers potential reactivity and selectivity in chemical synthesis, particularly in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the methoxyphenyl component may influence binding affinity in biologically active systems. The compound’s well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in the development of specialized amide derivatives. Its stability under standard conditions ensures reliable handling in laboratory settings. Further research may explore its utility in medicinal chemistry or as a precursor for advanced functional materials.
2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide structure
40023-43-6 structure
Product Name:2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide
CAS No:40023-43-6
MF:C12H16ClNO2
MW:241.713942527771
CID:5691922
PubChem ID:43132160
Update Time:2025-05-27

2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • EN300-28024
    • 40023-43-6
    • 2-chloro-N-[1-(2-methoxyphenyl)ethyl]propanamide
    • AKOS009128829
    • Z248487164
    • Propanamide, 2-chloro-N-[1-(2-methoxyphenyl)ethyl]-
    • 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide
    • Inchi: 1S/C12H16ClNO2/c1-8(13)12(15)14-9(2)10-6-4-5-7-11(10)16-3/h4-9H,1-3H3,(H,14,15)
    • InChI Key: NTCAEUMLAVILFR-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC(C)C1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 241.0869564g/mol
  • Monoisotopic Mass: 241.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.128±0.06 g/cm3(Predicted)
  • Boiling Point: 412.4±40.0 °C(Predicted)
  • pka: 13.70±0.46(Predicted)

2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide Security Information

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Additional information on 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide

Research Brief on 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide (CAS: 40023-43-6): Recent Advances and Applications

The compound 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide (CAS: 40023-43-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and pain management.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide to enhance its binding affinity to specific neurotransmitter receptors. The researchers employed molecular docking simulations and in vitro assays to demonstrate its potential as a modulator of serotonin and dopamine receptors. These findings suggest that derivatives of this compound could be promising candidates for the treatment of depression and anxiety disorders.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in the synthesis of novel analgesics. The research team synthesized a series of analogs and evaluated their efficacy in animal models of neuropathic pain. The results indicated that certain derivatives exhibited significant analgesic effects with minimal side effects, positioning 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide as a valuable scaffold for future pain-relief medications.

In addition to its pharmacological applications, advancements in the synthetic methodology of 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide have been reported. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, utilizing green chemistry principles. This innovation not only improves the compound's accessibility for research but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 2-Chloro-N-1-(2-methoxyphenyl)ethylpropanamide (CAS: 40023-43-6) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its potential as a CNS-active agent and analgesic, coupled with recent synthetic advancements, underscores its importance in contemporary medicinal chemistry. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.

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